![molecular formula C21H24FN3O4S B2558123 N1-(4-fluorobenzyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide CAS No. 896272-58-5](/img/structure/B2558123.png)
N1-(4-fluorobenzyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(4-fluorobenzyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide, also known as FTO inhibitor, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N1-(4-fluorobenzyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide involves the inhibition of this compound. This compound is a demethylase that removes N6-methyladenosine (m6A) from RNA molecules. Inhibition of this compound leads to an increase in m6A levels, which affects RNA splicing, stability, and translation. This, in turn, affects various cellular processes, including energy metabolism, adipogenesis, and cell differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of this compound. Studies have shown that this compound inhibition leads to a reduction in body weight and adiposity in mice. It has also been found to improve insulin sensitivity and glucose tolerance. In addition, this compound inhibition has been shown to affect the differentiation of adipocytes and osteoblasts, indicating its potential application in the treatment of bone-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N1-(4-fluorobenzyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide is its high potency and specificity towards this compound. This makes it a useful tool for studying the role of this compound in various cellular processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Therefore, careful dosing and monitoring are required to ensure that the compound does not affect cell viability or function.
Future Directions
There are several future directions for the use of N1-(4-fluorobenzyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide in scientific research. One of the most promising applications is in the field of cancer research, where this compound has been found to play a role in the development and progression of various cancers. In addition, the use of this compound in the treatment of bone-related diseases and metabolic disorders such as obesity and type 2 diabetes is also an area of active research. Further studies are needed to explore the full potential of this compound and its applications in various fields of scientific research.
Conclusion:
This compound is a chemical compound that has shown great potential in various fields of scientific research, particularly in the field of epigenetics. Its inhibition of this compound has been found to have significant effects on energy metabolism, adipogenesis, and cell differentiation. While there are limitations to its use in lab experiments, the compound's high potency and specificity make it a useful tool for studying the role of this compound in various cellular processes. Further research is needed to fully explore the potential of this compound and its applications in various fields of scientific research.
Synthesis Methods
The synthesis of N1-(4-fluorobenzyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide involves the reaction of 4-fluorobenzylamine with oxalyl chloride to form 4-fluorobenzyl oxalyl chloride. The resulting compound is then reacted with N-(2-pyrrolidinylmethyl)tosylamide to produce this compound. This synthesis method has been optimized and has high yields, making it a reliable and efficient process.
Scientific Research Applications
N1-(4-fluorobenzyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide has been found to have potential applications in various fields of scientific research. One of the most significant applications is in the field of epigenetics, where it is used as an this compound inhibitor. This compound (Fat mass and obesity-associated protein) is an enzyme that plays a crucial role in the regulation of energy homeostasis and body weight. Inhibition of this compound has been shown to reduce the risk of obesity and related diseases such as type 2 diabetes.
properties
IUPAC Name |
N'-[(4-fluorophenyl)methyl]-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O4S/c1-15-4-10-19(11-5-15)30(28,29)25-12-2-3-18(25)14-24-21(27)20(26)23-13-16-6-8-17(22)9-7-16/h4-11,18H,2-3,12-14H2,1H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRPWDFRNWDNAHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.